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Compound of Interest

Compound Name: Citrocin

Cat. No.: B15566949

Immediate Safety and Logistical Information for the Safe Handling and Disposal of Citreoviridin

Citreoviridin is a mycotoxin that necessitates careful handling and adherence to strict disposal
protocols to ensure the safety of laboratory personnel and the environment.[1] It is classified as
highly toxic and poses significant health risks.[2][3][4] This guide provides detailed, step-by-
step procedures for the proper disposal of Citreoviridin and contaminated materials.

Hazard Summary

Citreoviridin is associated with a range of health hazards, necessitating the use of appropriate
personal protective equipment (PPE) and handling procedures at all times. It is fatal if
swallowed and toxic in contact with skin or if inhaled.[2][3][4] It is also suspected of damaging
fertility or the unborn child.[2][3]
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Hazard Classification GHS Hazard Code Description
Acute Toxicity, Oral H300 Fatal if swallowed[2][3]

. Toxic in contact with skin[2][3]
Acute Toxicity, Dermal H311 )
Acute Toxicity, Inhalation H331 Toxic if inhaled[2][3]
Skin Irritation H315 Causes skin irritation[2][3][4]

. Causes serious eye irritation[2]
Eye Irritation H319
[3]14]

) o Suspected of damaging fertility

Reproductive Toxicity H361

or the unborn child[2][3]

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation[2][3][4]

Experimental Protocols: Disposal of Citreoviridin
Waste

The following protocol outlines the required steps for the safe disposal of pure Citreoviridin and
materials contaminated with it.

1. Personal Protective Equipment (PPE):

» Before handling Citreoviridin, ensure you are wearing the appropriate PPE:

o

Chemical-resistant gloves (inspect before use)

o

A lab coat or protective clothing[3][4]

[¢]

Safety goggles and a face shield for eye and face protection[3][4]

[¢]

In case of inadequate ventilation or when handling powders, wear respiratory protection.

[4]

2. Waste Segregation and Collection:
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All materials that have come into contact with Citreoviridin must be treated as hazardous
waste. This includes:

Pure Citreoviridin

[e]

o

Contaminated labware (e.g., pipette tips, vials, flasks)

[¢]

Contaminated PPE (gloves, disposable lab coats)

o

Spill cleanup materials

Collect all Citreoviridin waste in a designated, leak-proof, and clearly labeled hazardous
waste container.[4]

The container must be kept securely closed except when adding waste.[5][6]

Do not mix Citreoviridin waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) office.

. Spill Management:

In the event of a spill, evacuate the immediate area and alert others.

If safe to do so, prevent the spread of the spill.

For solid spills, use dry cleanup procedures to avoid generating dust.[4]

Place all contaminated cleanup materials into the designated hazardous waste container.[4]

Decontaminate the spill area according to your institution's established procedures for
hazardous materials.

. Final Disposal:

All Citreoviridin waste must be disposed of through an authorized hazardous waste collection
service.[4]

Contact your institution's EHS office to arrange for a pickup of the hazardous waste.
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e Do not dispose of Citreoviridin waste by:
o Pouring it down the drain[6]
o Evaporating it in a fume hood[6]

o Placing it in the regular trash[6]

Citreoviridin Disposal Workflow

Preparation Waste Collection

:
:

Contact EHS for Pickup Authorized Hazardous Waste Disposal
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Contain Spill } Clean Up Spill } } Dispose of Cleanup Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Citreoviridin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566949+#citrocin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b15566949#citrocin-proper-disposal-procedures
https://www.benchchem.com/product/b15566949#citrocin-proper-disposal-procedures
https://www.benchchem.com/product/b15566949#citrocin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15566949?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

